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Compound of Interest

Compound Name: 1-Ethylpiperazine

Cat. No.: B041427

{ Get Quote

1-Ethylpiperazine: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of 1-Ethylpiperazine, a

key building block in synthetic chemistry. This document outlines its fundamental molecular

properties and illustrates its structure, serving as a foundational resource for professionals in

research and development.

Core Molecular Data

The fundamental quantitative properties of 1-Ethylpiperazine are summarized below. These

values are essential for stoichiometric calculations, analytical characterization, and formulation

development.

Property Value Citations
Molecular Formula C6H14N2 [11121[3][4]
Molecular Weight 114.19 g/mol [1112][3][5]
IUPAC Name 1-ethylpiperazine [2]

CAS Number 5308-25-8 [1][2][4]1[6]

Chemical Structure
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1-Ethylpiperazine is a cyclic organic compound, specifically a derivative of piperazine.[1] Its
structure consists of a six-membered ring containing two nitrogen atoms at opposite positions,
with an ethyl group attached to one of the nitrogen atoms.[1]
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Caption: Chemical structure of 1-Ethylpiperazine.

Applications in Synthesis

1-Ethylpiperazine is a versatile intermediate in various chemical syntheses.[1] It is notably
used in the preparation of active pharmaceutical ingredients (APIs).[7][8] Specifically, it serves
as a precursor in the synthesis of compounds used in veterinary medicine, such as
ciprofloxacin ethyl.[3] Its utility also extends to the creation of dyes and as a component in the
synthesis of more complex molecules like 2-(5-((4-ethylpiperazin-1-yl)sulfonyl)-2-
methoxyphenyl)-1H-benzo[d]imidazole hydrochloride.[3]
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Experimental Protocols and Signaling Pathways

As a fundamental chemical building block, 1-Ethylpiperazine itself is not typically associated
with specific biological signaling pathways. Its role is primarily as a reactant in the synthesis of
larger, often biologically active, molecules.

Detailed experimental protocols for the synthesis or use of 1-Ethylpiperazine are specific to
the desired final product and are generally proprietary or published within the context of the
synthesis of a particular compound. Standard laboratory procedures for handling amines,
considering safety precautions for a flammable, corrosive, and irritant liquid, should be
followed.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 5308-25-8: 1-Ethylpiperazine | CymitQuimica [cymitquimica.com]

. 1-Ethylpiperazine | C6H14N2 | CID 79196 - PubChem [pubchem.ncbi.nlm.nih.gov]
. 1-Ethylpiperazine | 5308-25-8 [chemicalbook.com]

. 1-Ethylpiperazine - Shandong Biotech [shandongbiotech.com]

. 1-ZEIkE 98% | Sigma-Aldrich [sigmaaldrich.com]

. N-Ethylpiperazine [webbook.nist.gov]

. guidechem.com [guidechem.com]

°
o) ~ (o)) )] EaN w N -

. 1-Ethylpiperazine Dealer and Distributor | 1-Ethylpiperazine Supplier | 1-Ethylpiperazine
Stockist | 1-Ethylpiperazine Importers [multichemindia.com]

« To cite this document: BenchChem. [1-Ethylpiperazine molecular formula and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-
weight]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b041427?utm_src=pdf-body
https://www.benchchem.com/product/b041427?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylpiperazine
https://www.shandongbiotech.com/product/1-ethylpiperazine/
https://www.benchchem.com/product/b041427?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/5308-25-8/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylpiperazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6384137.htm
https://www.shandongbiotech.com/product/1-ethylpiperazine/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/415308
https://webbook.nist.gov/cgi/cbook.cgi?ID=5308-25-8
https://www.guidechem.com/encyclopedia/1-ethylpiperazine-dic13321.html
https://www.multichemindia.com/product-details/1ethylpiperazine
https://www.multichemindia.com/product-details/1ethylpiperazine
https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-weight
https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-weight
https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-weight
https://www.benchchem.com/product/b041427#1-ethylpiperazine-molecular-formula-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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